Cas no 1710293-78-9 (5-Chloro-1H-pyrazolo[3,4-b]pyridin-6-amine)

5-Chloro-1H-pyrazolo[3,4-b]pyridin-6-amine is a heterocyclic compound featuring a pyrazolo[3,4-b]pyridine core with chloro and amine functional groups at the 5- and 6-positions, respectively. This structure imparts versatility in medicinal chemistry and pharmaceutical research, serving as a key intermediate for the synthesis of biologically active molecules. Its chloro-substituted pyridine moiety enhances reactivity in cross-coupling reactions, while the amine group offers a handle for further derivatization. The compound’s rigid fused-ring system contributes to its potential as a scaffold for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. High purity and well-defined synthetic routes ensure reproducibility in research applications.

5-Chloro-1H-pyrazolo[3,4-b]pyridin-6-amine structure

1710293-78-9 structure

Product Name:5-Chloro-1H-pyrazolo[3,4-b]pyridin-6-amine

CAS No:1710293-78-9

MF:C₆H₅ClN₄

MW:168.583698987961

CID:5058919

Update Time:2025-06-06

5-Chloro-1H-pyrazolo[3,4-b]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-1H-pyrazolo[3,4-b]pyridin-6-amine
- Inchi： 1S/C6H5ClN4/c7-4-1-3-2-9-11-6(3)10-5(4)8/h1-2H,(H3,8,9,10,11)
- InChI Key： IBXDXXZVQBUBJQ-UHFFFAOYSA-N
- SMILES： ClC1=C(N)N=C2C(C=NN2)=C1

Computed Properties

Exact Mass: 168.02
Monoisotopic Mass: 168.02
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 67.6

5-Chloro-1H-pyrazolo[3,4-b]pyridin-6-amine Pricemore >>

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Chemenu	CM287835-1g	5-Chloro-1H-pyrazolo[3,4-b]pyridin-6-amine	1710293-78-9	97%	1g	$822	2023-02-17
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